Cas no 2228861-40-1 (2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol)

• Product Name: 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• CAS No: 2228861-40-1
• MF: C₇H₁₅N₅O
• MW: 185.226900339127
• CID: 6019489
• PubChem ID: 165781658
• Update Time: 2025-06-09

2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• EN300-1733355
• 2228861-40-1

• Inchi： 1S/C7H15N5O/c1-7(4-8,5-13)2-3-12-6-9-10-11-12/h6,13H,2-5,8H2,1H3
• InChI Key： BZMNOQCAJOJULB-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)CCN1C=NN=N1

Computed Properties

• Exact Mass: 185.12766012g/mol
• Monoisotopic Mass: 185.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol

Introduction to 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2228861-40-1)

2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol, identified by the CAS number 2228861-40-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure incorporates several key functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of an aminomethyl group and a tetrazole moiety in its backbone suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders.

The compound's architecture, featuring a butan-1-ol scaffold with substituents at the 2-position and 4-position, provides a unique framework for further chemical modifications. This structural motif is reminiscent of molecules that have been explored for their pharmacological properties, including those targeting G protein-coupled receptors (GPCRs) and ion channels. The tetrazole ring, known for its stability and ability to engage with biological targets through hydrogen bonding and electrostatic interactions, adds another layer of complexity to its potential biological activity.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions for such molecules with high accuracy. Studies have indicated that derivatives of this class exhibit promising binding profiles with enzymes and receptors involved in metabolic disorders. For instance, computational modeling suggests that modifications to the aminomethyl group could enhance binding to monoamine oxidase (MAO) inhibitors, which are critical in treating neurodegenerative diseases like Parkinson's disease.

In vitro studies have begun to explore the pharmacological potential of 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol as a precursor for novel scaffolds. Researchers have synthesized analogs with altered substituents to assess their efficacy in inhibiting key enzymes implicated in inflammation. Preliminary results show that certain derivatives exhibit significant anti-inflammatory activity by modulating cyclooxygenase (COX) pathways. This aligns with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

The role of the tetrazole moiety in this compound is particularly noteworthy. Tetrazole derivatives are well-documented for their ability to act as scaffolds in medicinal chemistry due to their versatility in forming hydrogen bonds and participating in metal coordination interactions. Recent publications highlight the use of tetrazole-based compounds in designing kinase inhibitors, where the ring system provides optimal positioning for inhibitory effects. The incorporation of a methyl group at the 2-position further enhances the compound's lipophilicity, making it more suitable for oral administration.

The synthesis of 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol presents an interesting challenge due to the need for precise functionalization around the central carbon atoms. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient routes to complex molecular architectures. These methods allow chemists to introduce specific substituents with high regioselectivity, which is crucial for achieving desired pharmacological properties.

One particularly innovative approach involves using flow chemistry to optimize reaction conditions and improve yields. Flow systems offer better control over reaction parameters such as temperature and pressure, leading to cleaner reactions and reduced byproduct formation. This has been especially beneficial in synthesizing tetrazole-containing compounds, where exothermic reactions can be difficult to manage under traditional batch conditions.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The structural features present in 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol make it a candidate for developing novel herbicides or fungicides that target specific enzymatic pathways in plants or fungi. Additionally, its ability to form coordination complexes with metals suggests applications in catalysis or as a ligand for metal-based drugs.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol will play an increasingly important role in drug discovery pipelines. The integration of machine learning models into virtual screening processes has further accelerated the identification of promising candidates based on structural features alone. This synergy between experimental synthesis and computational prediction promises to streamline the development of next-generation therapeutics.

In conclusion,2-(aminomethyl)-2-methyl-4-(1H-1,2,3,4-tetrazol-1-yb-butan-l-oI) (CAS No. 222886140-l) represents a compelling example of how structural innovation can lead to novel pharmacological entities. Its unique combination of functional groups positions it as a valuable intermediate for further exploration in medicinal chemistry. As our understanding of biological systems grows more sophisticated，so too does our capacity to design molecules that interact with them selectively and effectively。